Cas no 127784-18-3 (2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde)

• Product Name: 2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde
• CAS No: 127784-18-3
• MF: C₂₁H₁₄O₆
• MW: 362.332266330719
• CID: 5055490
• Update Time: 2025-06-09

2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde

• Inchi： 1S/C21H14O6/c22-13-17-18(23)11-16(26-20(24)14-7-3-1-4-8-14)12-19(17)27-21(25)15-9-5-2-6-10-15/h1-13,23H
• InChI Key： ZFYDPUCGXQSCIM-UHFFFAOYSA-N
• SMILES： C(=O)C1=C(O)C=C(OC(=O)C2=CC=CC=C2)C=C1OC(=O)C1=CC=CC=C1

Additional information on 2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde

Introduction to 2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde (CAS No: 127784-18-3)

2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 127784-18-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzaldehyde core substituted with two benzoyloxy groups at the 2 and 4 positions and a hydroxyl group at the 6 position, exhibits a unique structural framework that makes it a valuable intermediate in the development of various bioactive molecules.

The molecular structure of 2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde imparts distinct chemical properties that are highly relevant to its potential applications. The presence of multiple aromatic rings and functional groups such as hydroxyl and benzoyloxy moieties enhances its reactivity, making it a versatile building block for synthesizing more complex pharmacophores. In recent years, there has been growing interest in exploring the synthetic pathways and biological activities of this compound, particularly in the context of drug discovery and development.

One of the most compelling aspects of 2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde is its role as a precursor in the synthesis of novel therapeutic agents. The benzaldehyde moiety is well-known for its ability to participate in condensation reactions, forming Schiff bases and other heterocyclic compounds. These derivatives often exhibit interesting biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The benzoyloxy groups further enhance the compound's stability and solubility characteristics, making it an attractive candidate for further chemical modifications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde. Modern techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to achieve high yields and enantioselectivity in its preparation. These innovations have not only improved the accessibility of the compound but also opened new avenues for exploring its potential applications in medicinal chemistry.

The biological activity of derivatives of 2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde has been extensively studied in recent years. Research has demonstrated that certain modifications of this core structure can lead to compounds with enhanced potency and selectivity against specific biological targets. For instance, studies have shown that derivatives with optimized substituents can exhibit significant inhibitory effects on enzymes involved in cancer progression or inflammatory responses. These findings highlight the importance of 2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde as a key intermediate in developing next-generation therapeutics.

In addition to its pharmaceutical applications, 2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde has shown promise in materials science. Its aromatic structure and functional groups make it a suitable candidate for designing advanced polymers and coatings with enhanced mechanical properties and chemical resistance. Furthermore, the compound's ability to undergo selective functionalization allows for the creation of tailored materials with specific functionalities, such as biodegradability or luminescence.

The synthesis of 2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde involves several key steps that require precise control over reaction conditions. Typically, the process begins with the selective benzoylation of a hydroxyl-substituted benzaldehyde derivative. Advanced techniques such as flow chemistry have been employed to optimize these reactions, improving yield and purity while reducing waste generation. These sustainable approaches align with the growing emphasis on green chemistry principles in industrial manufacturing.

The analytical characterization of 2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde is another critical aspect of its study. High-resolution spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely used to confirm its molecular structure. Additionally, chromatographic techniques like high-performance liquid chromatography (HPLC) are employed to assess its purity and identify any impurities that may arise during synthesis.

The future prospects for 2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde are promising, with ongoing research focusing on expanding its synthetic utility and exploring new biological applications. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to the development of novel compounds with improved therapeutic profiles. As our understanding of molecular interactions continues to evolve, compounds like 2,4-Bis(benzoyloxy)-6-hydroxybenzaldehyde will undoubtedly play a crucial role in shaping the future of pharmaceuticals and materials science.